N-(3-chlorobenzyl)-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide
• InChI: InChI=1S/C21H14ClF4NO2/c22-15-3-1-2-13(8-15)10-27-21(28)14-6-4-12(5-7-14)11-29-20-18(25)16(23)9-17(24)19(20)26/h1-9H,10-11H2,(H,27,28)
• InChI Key: WYGXKFMLNWSVNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNC(=O)C2=CC=C(C=C2)COC3=C(C(=CC(=C3F)F)F)F
• Molecular Formula: C21H14ClF4NO2
• Molecular Weight: 423.8 g/mol

Description

N-(3-chlorobenzyl)-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TF-CB1R, as it acts as a selective antagonist of the CB1 receptor, a protein that plays a crucial role in the endocannabinoid system. The endocannabinoid system is involved in various physiological processes, such as appetite regulation, pain sensation, and mood regulation.

Mechanism of Action

The mechanism of action of N-(3-chlorobenzyl)-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide is based on its ability to selectively block the CB1 receptor. The CB1 receptor is a G protein-coupled receptor that is primarily located in the central nervous system. Its activation by endocannabinoids leads to the inhibition of neurotransmitter release, resulting in various physiological effects. By blocking the CB1 receptor, TF-CB1R prevents the activation of this receptor, allowing researchers to investigate the downstream effects of CB1 receptor activation in various physiological processes.
Biochemical and Physiological Effects:
N-(3-chlorobenzyl)-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that TF-CB1R has a high affinity for the CB1 receptor, with a Ki value of 0.06 nM. This high affinity allows for selective and potent blockade of the CB1 receptor. In vivo studies have shown that TF-CB1R can modulate various physiological processes, such as appetite regulation, pain sensation, and mood regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chlorobenzyl)-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide in lab experiments is its high selectivity and potency for the CB1 receptor. This allows for precise investigation of the downstream effects of CB1 receptor activation. However, one of the limitations of using TF-CB1R is its potential off-target effects. While TF-CB1R has been shown to be highly selective for the CB1 receptor, it is possible that it may interact with other proteins and receptors, leading to unintended effects.

Future Directions

There are numerous future directions for the use of N-(3-chlorobenzyl)-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide in scientific research. One potential direction is the investigation of the role of the endocannabinoid system in various diseases, such as obesity and addiction. TF-CB1R could be used as a tool to investigate the downstream effects of CB1 receptor activation in these diseases. Another potential direction is the development of novel drugs that target the endocannabinoid system. TF-CB1R could be used as a starting point for the development of more potent and selective CB1 receptor antagonists. Additionally, TF-CB1R could be used to investigate the role of the endocannabinoid system in various physiological processes, such as memory and learning.
In conclusion, N-(3-chlorobenzyl)-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide is a chemical compound that has significant potential for use in scientific research. Its high selectivity and potency for the CB1 receptor make it a valuable tool for investigating the endocannabinoid system and its role in various physiological processes. While there are limitations to its use, the numerous future directions for its use make it an exciting compound for researchers to explore.

Scientific Research Applications

N-(3-chlorobenzyl)-4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzamide has been extensively studied for its potential applications in scientific research. One of the most promising applications is in the field of neuroscience, where it has been used as a tool to study the endocannabinoid system. TF-CB1R has been shown to selectively block the CB1 receptor, allowing researchers to investigate the role of this receptor in various physiological processes.